Cas no 2034615-62-6 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide
• CAS No: 2034615-62-6
• MF: C₁₈H₁₉N₇O₂
• MW: 365.389162302017
• CID: 6147922
• PubChem ID: 91813853
• Update Time: 2025-10-31

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034615-62-6
• AKOS025315645
• 3-methoxy-2-methyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)-2H-indazole-6-carboxamide
• F6445-3571
• 3-methoxy-2-methyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]indazole-6-carboxamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide

• Inchi： 1S/C18H19N7O2/c1-24-17(27-2)14-6-5-13(8-15(14)23-24)16(26)19-7-3-4-12-9-20-18-21-11-22-25(18)10-12/h5-6,8-11H,3-4,7H2,1-2H3,(H,19,26)
• InChI Key： KLDPNROKPLBTHW-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CC(C(NCCCC3C=NC4=NC=NN4C=3)=O)=CC2=NN1C

Computed Properties

• Exact Mass: 365.16002287g/mol
• Monoisotopic Mass: 365.16002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.2Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide: A Comprehensive Overview

The compound N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide (CAS No. 2034615-62-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a triazolopyrimidine moiety and an indazole carboxamide group. The combination of these structural elements contributes to its unique pharmacological properties and makes it a subject of interest for researchers in drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds like [1,2,4]triazolo[1,5-a]pyrimidine in designing bioactive molecules. This moiety is known for its ability to interact with various biological targets, including kinases and other enzyme systems. The indazole core in the compound further enhances its versatility, as indazoles are well-documented for their anti-inflammatory, antitumor, and antimicrobial activities. The presence of the methoxy and methyl substituents in the indazole ring adds to the compound's stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have explored various strategies to optimize the yield and purity of this molecule. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. The incorporation of the triazolopyrimidine group is typically achieved through a click chemistry approach, which ensures high efficiency and selectivity.

One of the most promising aspects of this compound is its potential as a therapeutic agent in oncology. Preclinical studies have demonstrated that it exhibits potent anti-proliferative activity against several cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways that are critical for cancer cell survival and proliferation. Additionally, the compound has shown selective toxicity towards cancer cells compared to normal cells, making it a potential candidate for targeted therapy.

In terms of pharmacokinetics, this compound has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that it has favorable oral bioavailability due to its lipophilic nature and efficient uptake by the gastrointestinal tract. The presence of the methoxy group also plays a role in modulating hepatic metabolism, thereby extending its half-life in systemic circulation.

Another area where this compound has shown potential is in inflammation-related diseases. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 suggests its utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease. Recent collaborative research efforts have focused on identifying synergistic combinations with other anti-inflammatory agents to enhance therapeutic efficacy while minimizing side effects.

From an analytical standpoint, modern techniques such as LC-MS/MS and NMR spectroscopy have been employed to characterize this compound at various stages of development. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with regulatory standards for drug candidates.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the pipeline for novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application in the near future.